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Introduction
Americium (Am), a synthetic actinide element, is a significant byproduct of nuclear fuel cycles

and presents both a challenge for radioactive waste management and an opportunity for

various applications, including as a source for radioisotope thermoelectric generators and

neutron sources. The purification of americium, particularly from chemically similar elements

like curium (Cm) and lanthanides (Ln), is a critical step for its safe handling, disposal, and

utilization. Ion exchange chromatography is a robust and widely employed technique for this

purpose, offering high selectivity and efficiency.

These application notes provide an overview of common ion exchange methods for the

purification of americium chloride from various contaminants, including plutonium (Pu),

curium, lanthanides, and other fission products. Detailed protocols based on established

methodologies are presented to guide researchers in developing and implementing effective

separation schemes.

Principles of Ion Exchange Chromatography for
Americium Purification
Ion exchange chromatography separates ions and polar molecules based on their affinity to the

ion exchanger. The separation relies on the reversible exchange of ions in a solution with ions
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bound to a solid support (the resin). The choice of resin (anion or cation exchanger) and the

composition of the mobile phase (eluent) are critical for achieving selective separation.

Anion Exchange: In this method, negatively charged complexes of metal ions are adsorbed

onto a positively charged resin. Americium, in its common +3 oxidation state, does not

readily form anionic complexes in nitric or hydrochloric acid alone. However, in the presence

of complexing agents like thiocyanate or in highly concentrated salt solutions (e.g., LiCl), it

can form anionic species that are retained by the resin. This principle is often used to

separate americium from elements that form stronger or weaker anionic complexes under

specific conditions.

Cation Exchange: Cation exchange resins are negatively charged and bind positively

charged ions. Americium(III) is readily adsorbed by cation exchangers from dilute acid

solutions. Separation from other cations is achieved by selective elution, where the strength

of binding is influenced by factors such as ionic radius, charge, and the presence of

complexing agents in the eluent.

Extraction Chromatography: This technique utilizes a solid support impregnated with a liquid

extractant, combining the selectivity of solvent extraction with the convenience of column

chromatography. Resins like TRU Resin and TEVA Resin are specifically designed for

actinide separations and offer high selectivity for americium under particular conditions.[1][2]

Data Summary: Performance of Ion Exchange
Methods
The following tables summarize quantitative data from various studies on the purification of

americium using ion exchange methods.

Table 1: Separation of Americium from Plutonium using Anion Exchange
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Resin
Type

Feed
Solution

Eluent for
Am

Plutoniu
m
Adsorptio
n

Americiu
m
Recovery

Deconta
mination
Factor
(Pu from
Am)

Referenc
e

Dowex 1x8

(100-200

mesh)

8 M HNO₃ 8 M HNO₃ >99%
Not

specified

Not

specified

Anion

Exchange

Resin

7 M HNO₃ 7 M HNO₃ >99% High
Not

specified
[3]

Table 2: Separation of Americium from Curium and Lanthanides
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Method
Resin
Type

Feed
Solution

Eluent
for Am

Separati
on
Factor
(Am/Cm
)

Separati
on
Factor
(Am/Ln)

Recover
y

Referen
ce

Anion

Exchang

e

Dowex 1-

10X

8 M

LiNO₃
1 M LiCl

Not

specified
Good >99.5% [4]

Cation

Exchang

e

Aminex

A5

α-

hydroxyis

obutyric

acid

α-

hydroxyis

obutyric

acid

Good Good
Not

specified
[5]

Extractio

n

Chromat

ography

TEVA

Resin
NH₄SCN 1 M HCl Good >20,000

47%

(from

initial

load on

TRU

resin)

[1]

Oxidation

& Ion

Exchang

e

Metal(IV)

pillared

phosphat

e

phospho

nate

Nitric

Acid

Not

specified
up to 20

Not

specified

Not

specified
[6]

Experimental Protocols
Protocol 1: Separation of Americium from Plutonium by
Anion Exchange
This protocol is adapted from standard practices for the removal of plutonium from americium-

containing solutions. It is particularly useful for purifying americium samples where plutonium is

a major contaminant.

Materials:
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Anion exchange resin (e.g., Dowex 1x8, 100-200 mesh)

Chromatography column

Concentrated Nitric Acid (HNO₃)

Deionized water

Sample containing Americium and Plutonium in a chloride matrix

Procedure:

Sample Preparation:

Evaporate the americium chloride sample to dryness.

Dissolve the residue in 8 M HNO₃. For samples with high organic content, repeated

evaporation with concentrated HNO₃ may be necessary to destroy organic matter.

Column Preparation:

Prepare a slurry of the anion exchange resin in 8 M HNO₃ and pour it into the

chromatography column to create a packed bed.

Condition the column by passing 3-5 column volumes of 8 M HNO₃ through the resin.

Loading:

Load the dissolved sample solution (in 8 M HNO₃) onto the column. Plutonium (as Pu(IV))

will be strongly adsorbed by the resin, while Americium(III) will pass through.

Elution of Americium:

Elute the americium from the column by washing with several column volumes of 8 M

HNO₃.

Collect the eluate containing the purified americium.

Elution of Plutonium (Optional):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.benchchem.com/product/b081593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If recovery of plutonium is desired, it can be eluted from the resin using a reducing eluent

(e.g., dilute HNO₃ with a reducing agent like Fe(II) sulfamate) or a complexing agent that

disrupts the Pu(IV)-nitrate complex.

Logical Workflow for Protocol 1
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Caption: Workflow for Americium Purification from Plutonium.
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Protocol 2: Separation of Trivalent Americium and
Lanthanides using Anion Exchange in Lithium Chloride
This method achieves separation by exploiting the differential formation of chloride complexes

in a high concentration lithium chloride medium.[4]

Materials:

Anion exchange resin (e.g., Dowex 1-10X)

Chromatography column

Lithium Chloride (LiCl)

Lithium Nitrate (LiNO₃)

Hydrochloric Acid (HCl)

Deionized water

Sample containing Americium and Lanthanides

Procedure:

Feed Preparation:

Prepare an 8 M LiNO₃ solution containing the americium and lanthanide mixture. The

solution should be slightly acidic.

Column Preparation:

Pack a chromatography column with the anion exchange resin.

Condition the column by passing several column volumes of 8 M LiNO₃ through it.

Loading:
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Load the feed solution onto the column. Both americium and lanthanides will be sorbed

onto the resin.

Selective Elution of Lanthanides:

Elute the lanthanides from the column by passing 10 M LiCl through the resin. The

stronger chloride complexes of the lanthanides cause them to be displaced from the resin.

Elution of Americium:

After the lanthanides have been eluted, strip the americium from the column using 1 M

LiCl.

Collect the purified americium fraction.

Experimental Workflow for Protocol 2
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Caption: Separation of Americium from Lanthanides.
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Protocol 3: Purification of Americium using Extraction
Chromatography (TEVA Resin)
This protocol is effective for separating americium from lanthanides and other impurities. It

often follows a preliminary separation step using a resin like TRU resin to remove bulk

impurities.[1]

Materials:

TEVA Resin

Chromatography column

Ammonium Thiocyanate (NH₄SCN) solutions of varying concentrations

Hydrochloric Acid (HCl)

Nitric Acid (HNO₃)

Sample containing Americium and Lanthanides

Procedure:

Sample Preparation:

The sample should be in a dilute acid matrix, typically nitric acid. The feed for the TEVA

column is often the eluate from a previous separation step (e.g., from a TRU resin

column).

Column Preparation:

Prepare a column with TEVA resin.

Condition the column with the same ammonium thiocyanate concentration as the loading

solution.

Loading:
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Adjust the sample to the desired ammonium thiocyanate concentration (the optimal

concentration should be determined based on distribution coefficients) and load it onto the

TEVA resin column.

Washing:

Wash the column with an ammonium thiocyanate solution to remove weakly bound

impurities, including the lanthanides.

Elution of Americium:

Elute the purified americium from the TEVA resin using 1 M HCl.[1]

Collect the americium fraction.

Workflow for Protocol 3
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Caption: Americium Purification using TEVA Resin.
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Working with americium and other radioactive materials requires strict adherence to safety

protocols. All manipulations should be performed in a designated radiological laboratory

equipped with appropriate shielding and containment, such as glove boxes or fume hoods.

Personnel must wear appropriate personal protective equipment (PPE), including lab coats,

gloves, and safety glasses. Waste generated from these procedures is radioactive and must be

disposed of in accordance with institutional and regulatory guidelines.

Conclusion
Ion exchange chromatography provides a versatile and effective platform for the purification of

americium chloride from a variety of contaminants. The choice of the specific ion exchange

method, including the type of resin and the elution conditions, will depend on the composition

of the starting material and the desired purity of the final product. The protocols outlined in

these application notes serve as a starting point for developing tailored purification schemes for

americium in a research or production setting. Careful optimization of parameters such as flow

rate, temperature, and eluent concentration can further enhance separation efficiency and

product recovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ion Exchange
Purification of Americium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081593#ion-exchange-methods-for-americium-
chloride-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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